Journal Name:Physical Chemistry Chemical Physics
Journal ISSN:1463-9076
IF:3.945
Journal Website:http://pubs.rsc.org/en/journals/journalissues/cp
Year of Origin:1999
Publisher:Royal Society of Chemistry (RSC)
Number of Articles Per Year:3015
Publishing Cycle:Weekly
OA or Not:Not
An evolution of low-field strength MRI
Physical Chemistry Chemical Physics ( IF 3.945 ) Pub Date: 2023-06-08 , DOI: 10.1007/s10334-023-01104-z
The paper describes the evolution of low-field MRI from the very early pioneering days in the late 70 s until today. It is not meant to give a comprehensive historical account of the development of MRI, but rather to highlight the different research environments then and now. In the early 90 s, when low-field systems below 1.5 T essentially vanished, there were just no reasonable means available to make up for the factor of roughly three in signal-to-noise-ratio (SNR) between 0.5 and 1.5 T. This has drastically changed. Improvements in hardware—closed Helium-free magnets, RF receiver systems and especially much faster gradients, much more flexible sampling schemes including parallel imaging and compressed sensing and especially the use of AI at all stages of the imaging process have made low-field MRI a clinically viable supplement to conventional MRI. Ultralow-field MRI with magnets around 0.05 T are also back and constitute a bold and courageous endeavor to bring MRI to communities, which have neither the means nor the infrastructure to sustain a current standard of care MRI.
Detail
3D magnetic resonance fingerprinting on a low-field 50 mT point-of-care system prototype: evaluation of muscle and lipid relaxation time mapping and comparison with standard techniques
Physical Chemistry Chemical Physics ( IF 3.945 ) Pub Date: 2023-05-18 , DOI: 10.1007/s10334-023-01092-0
ObjectiveTo implement magnetic resonance fingerprinting (MRF) on a permanent magnet 50 mT low-field system deployable as a future point-of-care (POC) unit and explore the quality of the parameter maps.Materials and methods3D MRF was implemented on a custom-built Halbach array using a slab-selective spoiled steady-state free precession sequence with 3D Cartesian readout. Undersampled scans were acquired with different MRF flip angle patterns and reconstructed using matrix completion and matched to the simulated dictionary, taking excitation profile and coil ringing into account. MRF relaxation times were compared to that of inversion recovery (IR) and multi-echo spin echo (MESE) experiments in phantom and in vivo. Furthermore, B0 inhomogeneities were encoded in the MRF sequence using an alternating TE pattern, and the estimated map was used to correct for image distortions in the MRF images using a model-based reconstruction.ResultsPhantom relaxation times measured with an optimized MRF sequence for low field were in better agreement with reference techniques than for a standard MRF sequence. In vivo muscle relaxation times measured with MRF were longer than those obtained with an IR sequence (T1: 182 ± 21.5 vs 168 ± 9.89 ms) and with an MESE sequence (T2: 69.8 ± 19.7 vs 46.1 ± 9.65 ms). In vivo lipid MRF relaxation times were also longer compared with IR (T1: 165 ± 15.1 ms vs 127 ± 8.28 ms) and with MESE (T2: 160 ± 15.0 ms vs 124 ± 4.27 ms). Integrated ΔB0 estimation and correction resulted in parameter maps with reduced distortions.DiscussionIt is possible to measure volumetric relaxation times with MRF at 2.5 × 2.5 × 3.0 mm3 resolution in a 13 min scan time on a 50 mT permanent magnet system. The measured MRF relaxation times are longer compared to those measured with reference techniques, especially for T2. This discrepancy can potentially be addressed by hardware, reconstruction and sequence design, but long-term reproducibility needs to be further improved.
Detail
$$B_1$$ Field inhomogeneity correction for qDESS $$T_2$$ mapping: application to rapid bilateral knee imaging
Physical Chemistry Chemical Physics ( IF 3.945 ) Pub Date: 2023-05-04 , DOI: 10.1007/s10334-023-01094-y
Purpose\(T_2\) mapping is a powerful tool for studying osteoarthritis (OA) changes and bilateral imaging may be useful in investigating the role of between-knee asymmetry in OA onset and progression. The quantitative double-echo in steady-state (qDESS) can provide fast simultaneous bilateral knee \(T_2\) and high-resolution morphometry for cartilage and meniscus. The qDESS uses an analytical signal model to compute \(T_2\) relaxometry maps, which require knowledge of the flip angle (FA). In the presence of \(B_1\) inhomogeneities, inconsistencies between the nominal and actual FA can affect the accuracy of \(T_2\) measurements. We propose a pixel-wise \(B_1\) correction method for qDESS \(T_2\) mapping exploiting an auxiliary \(B_1\) map to compute the actual FA used in the model.MethodsThe technique was validated in a phantom and in vivo with simultaneous bilateral knee imaging. \(T_2\) measurements of femoral cartilage (FC) of both knees of six healthy participants were repeated longitudinally to investigate the association between \(T_2\) variation and \(B_1\).ResultsThe results showed that applying the \(B_1\) correction mitigated \(T_2\) variations that were driven by \(B_1\) inhomogeneities. Specifically, \(T_2\) left–right symmetry increased following the \(B_1\) correction (\(\rho _c\) = 0.74 > \(\rho _c\) = 0.69). Without the \(B_1\) correction, \(T_2\) values showed a linear dependence with \(B_1\). The linear coefficient decreased using the \(B_1\) correction (from 24.3 ± 1.6 ms to 4.1 ± 1.8) and the correlation was not statistically significant after the application of the Bonferroni correction (p value > 0.01).ConclusionThe study showed that \(B_1\) correction could mitigate variations driven by the sensitivity of the qDESS \(T_2\) mapping method to \(B_1\), therefore, increasing the sensitivity to detect real biological changes. The proposed method may improve the robustness of bilateral qDESS \(T_2\) mapping, allowing for an accurate and more efficient evaluation of OA pathways and pathophysiology through longitudinal and cross-sectional studies.
Detail
A low-rank deep image prior reconstruction for free-breathing ungated spiral functional CMR at 0.55 T and 1.5 T
Physical Chemistry Chemical Physics ( IF 3.945 ) Pub Date: 2023-04-12 , DOI: 10.1007/s10334-023-01088-w
ObjectiveThis study combines a deep image prior with low-rank subspace modeling to enable real-time (free-breathing and ungated) functional cardiac imaging on a commercial 0.55 T scanner.Materials and methodsThe proposed low-rank deep image prior (LR-DIP) uses two u-nets to generate spatial and temporal basis functions that are combined to yield dynamic images, with no need for additional training data. Simulations and scans in 13 healthy subjects were performed at 0.55 T and 1.5 T using a golden angle spiral bSSFP sequence with images reconstructed using \({l}_{1}\)-ESPIRiT, low-rank plus sparse (L + S) matrix completion, and LR-DIP. Cartesian breath-held ECG-gated cine images were acquired for reference at 1.5 T. Two cardiothoracic radiologists rated images on a 1–5 scale for various categories, and LV function measurements were compared.ResultsLR-DIP yielded the lowest errors in simulations, especially at high acceleration factors (R \(\ge\) 8). LR-DIP ejection fraction measurements agreed with 1.5 T reference values (mean bias − 0.3% at 0.55 T and − 0.2% at 1.5 T). Compared to reference images, LR-DIP images received similar ratings at 1.5 T (all categories above 3.9) and slightly lower at 0.55 T (above 3.4).ConclusionFeasibility of real-time functional cardiac imaging using a low-rank deep image prior reconstruction was demonstrated in healthy subjects on a commercial 0.55 T scanner.
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Prediction of motion induced magnetic fields for human brain MRI at 3 T
Physical Chemistry Chemical Physics ( IF 3.945 ) Pub Date: 2023-03-25 , DOI: 10.1007/s10334-023-01076-0
ObjectiveMaps of B0 field inhomogeneities are often used to improve MRI image quality, even in a retrospective fashion. These field inhomogeneities depend on the exact head position within the static field but acquiring field maps (FM) at every position is time consuming. Here we propose a forward simulation strategy to obtain B0 predictions at different head-positions.MethodsFM were predicted by combining (1) a multi-class tissue model for estimation of tissue-induced fields, (2) a linear k-space model for capturing gradient imperfections, (3) a dipole estimation for quantifying lower-body perturbing fields (4) and a position-dependent tissue mask to model FM alterations caused by large motion effects. The performance of the combined simulation strategy was compared with an approach based on a rigid body transformation of the FM measured in the reference position to the new position.ResultsThe transformed FM provided inconsistent results for large head movements (> 5° rotation, approximately), while the simulation strategy had a superior prediction accuracy for all positions. The simulated FM was used to optimize B0 shims with up to 22.2% improvement with respect to the transformed FM approach.ConclusionThe proposed simulation strategy is able to predict movement-induced B0 field inhomogeneities yielding more precise estimates of the ground truth field homogeneity than the transformed FM.
Detail
Automated inversion time selection for black-blood late gadolinium enhancement cardiac imaging in clinical practice
Physical Chemistry Chemical Physics ( IF 3.945 ) Pub Date: 2023-06-09 , DOI: 10.1007/s10334-023-01101-2
ObjectiveTo simplify black-blood late gadolinium enhancement (BL-LGE) cardiac imaging in clinical practice using an image-based algorithm for automated inversion time (TI) selection.Materials and methodsThe algorithm selects from BL-LGE TI scout images, the TI corresponding to the image with the highest number of sub-threshold pixels within a region of interest (ROI) encompassing the blood-pool and myocardium. The threshold value corresponds to the most recurrent pixel intensity of all scout images within the ROI. ROI dimensions were optimized in 40 patients’ scans. The algorithm was validated retrospectively (80 patients) versus two experts and tested prospectively (5 patients) on a 1.5 T clinical scanner.ResultsAutomated TI selection took ~ 40 ms per dataset (manual: ~ 17 s). Fleiss’ kappa coefficient for automated-manual, intra-observer and inter-observer agreements were \(\overline{\kappa }\)= 0.73, \(\overline{\kappa }\) = 0.70 and \(\overline{\kappa }\) = 0.63, respectively. The agreement between the algorithm and any expert was better than the agreement between the two experts or between two selections of one expert.DiscussionThanks to its good performance and simplicity of implementation, the proposed algorithm is a good candidate for automated BL-LGE imaging in clinical practice.
Detail
Comparing magnetic resonance liver fat fraction measurements with histology in fibrosis: the difference between proton density fat fraction and tissue mass fat fraction
Physical Chemistry Chemical Physics ( IF 3.945 ) Pub Date: 2022-12-20 , DOI: 10.1007/s10334-022-01052-0
ObjectiveMagnetic resonance spectroscopy (MRS) provides a powerful method of measuring fat fraction. However, previous studies have shown that MRS results give lower values compared with visual estimates from biopsies in fibrotic livers. This study investigated these discrepancies and considered whether a tissue water content correction, as assessed by MRI relaxometry, could provide better agreement.Materials and methods110 patients were scanned in a 1.5 T Philips scanner and biopsies were obtained. Multiple echo MRS (30 × 30 × 30 mm volume) was used to determine Proton Density Fat Fraction (PDFF). Biopsies were assessed by visual assessment for fibrosis and steatosis grading. Digital image analysis (DIA) was also used to quantify fat fraction within tissue samples. T1 relaxation times were then used to estimate tissue water content to correct PDFF for confounding factors.ResultsPDFF values across the four visually assessed steatosis grades were significantly less in the higher fibrosis group (F3–F4) compared to the lower fibrosis group (F0–F2). The slope of the linear regression of PDFF vs DIA fat fraction was ~ 1 in the low fibrosis group and 0.77 in the high fibrosis group. Correcting for water content based on T1 increased the gradient but it did not reach unity.DiscussionIn fibrotic livers, PDFF underestimated fat fraction compared to DIA methods. Values were improved by applying a water content correction, but fat fractions were still underestimated.
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A theoretical and experimental investigation on a volume coil with slotted end-rings for rat MRI at 7 T
Physical Chemistry Chemical Physics ( IF 3.945 ) Pub Date: 2023-05-15 , DOI: 10.1007/s10334-023-01096-w
ObjectiveA volume coil with squared slots-end ring was developed to attain improved sensitivity for imaging of rat’s brain at 7 T.Material and MethodsThe principles of the high cavity resonator for the low-pass case and the law of Biot-Savart were used to derive a theoretical expression of \(B_1/i\). The slotted-end ring resonator showed a theoretical 2.22-fold sensitivity improvement over the standard birdcage coil with similar dimensions. Numerical studies were carried out for the electromagnetic fields and specific absorption rates for our coil and a birdcage coil loaded with a saline-filled spherical phantom and a digital brain of a rat.ResultsAn improvement of the signal-to-noise ratio (SNR) can be observed for the slotted volume coil over the birdcage regardless of the load used in the electromagnetic simulations. The specific absorption rate simulations show a decrement for the digital brain and quite similar values with the saline solution phantom. Phantom and rat’s brain images were acquired at 7 T to prove the viability of the coil design. The experimental noise figure of our coil design was four times less than the standard birdcage with similar dimensions, which showed a 44.5% increase in experimental SNR.DiscussionThere is remarkable agreement among the theoretical, numerical and experimental sensitivity values, which all demonstrate that the coil performance for MR imaging of small rodents can be improved using slotted end-rings.
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Magnetic resonance imaging at 9.4 T: the Maastricht journey
Physical Chemistry Chemical Physics ( IF 3.945 ) Pub Date: 2023-04-20 , DOI: 10.1007/s10334-023-01080-4
The 9.4 T scanner in Maastricht is a whole-body magnet with head gradients and parallel RF transmit capability. At the time of the design, it was conceptualized to be one of the best fMRI scanners in the world, but it has also been used for anatomical and diffusion imaging. 9.4 T offers increases in sensitivity and contrast, but the technical ultra-high field (UHF) challenges, such as field inhomogeneities and constraints set by RF power deposition, are exacerbated compared to 7 T. This article reviews some of the 9.4 T work done in Maastricht. Functional imaging experiments included blood oxygenation level-dependent (BOLD) and blood-volume weighted (VASO) fMRI using different readouts. BOLD benefits from shorter T2* at 9.4 T while VASO from longer T1. We show examples of both ex vivo and in vivo anatomical imaging. For many applications, pTx and optimized coils are essential to harness the full potential of 9.4 T. Our experience shows that, while considerable effort was required compared to our 7 T scanner, we could obtain high-quality anatomical and functional data, which illustrates the potential of MR acquisitions at even higher field strengths. The practical challenges of working with a relatively unique system are also discussed.
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Preparation of MnO2@poly-(DMAEMA-co-IA)-conjugated methotrexate nano-complex for MRI and radiotherapy of breast cancer application
Physical Chemistry Chemical Physics ( IF 3.945 ) Pub Date: 2023-04-19 , DOI: 10.1007/s10334-023-01091-1
ObjectiveA novel efficient pH-sensitive targeted magnetic resonance imaging (MRI) contrast agent and innovative radio-sensitizing system were synthesized based on MnO2 NPs coated with biocompatible poly-dimethyl-amino-ethyl methacrylate-Co-itaconic acid, (DMAEMA-Co-IA) and targeted with methotrexate (MTX). Materials and methodsThe as-established NPs were fully characterized and evaluated for MRI signal enhancement, relaxivity, in vitro cell targeting, cell toxicity, blood compatibility, and radiotherapy (RT) efficacy.ResultsThe targeted NPs MnO2@Poly(DMAEMA-Co-IA) and MTX-loaded NPs inhibited MCF-7 cell viability more effectively than free MTX after 24 and 48 h, respectively, with no noticeable toxicity. Additionally, the insignificant hemolytic activity demonstrated their proper hemo-compatibility. T1-weighted magnetic resonance imaging was used to distinguish the differential uptake of the produced MnO2@Poly(DMAEMA-Co-IA)-MTX NPs in malignant cells compared to normal ones in the presence of high and low MTX receptor cells (MCF-7 and MCF-10A, respectively). In MRI, the produced theranostic NPs displayed pH-responsive contrast enhancement. As shown by in vitro assays, treatment of cells with MnO2@Poly(DMAEMA-Co-IA)-MTX NPs prior to radiotherapy in hypoxic conditions significantly enhanced therapeutic efficacy.ConclusionWe draw the conclusion that using MnO2@Poly(DMAEMA-Co-IA)-MTX NPs in MR imaging and combination radiotherapy may be a successful method for imaging and radiation therapy of hypoxia cells.
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SCI Journal Division of the Chinese Academy of Sciences
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化学2区 CHEMISTRY, PHYSICAL 物理化学3区 Not Not
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Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
9.10 175 Science Citation Index Science Citation Index Expanded Not
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